Methyl2-amino-4-[(fluorosulfonyl)oxy]benzoate

• Molecular Formula: C8H8FNO5S
• Molecular Weight: 249.22 g/mol
• IUPAC Name: methyl 2-amino-4-fluorosulfonyloxybenzoate
• InChI: InChI=1S/C8H8FNO5S/c1-14-8(11)6-3-2-5(4-7(6)10)15-16(9,12)13/h2-4H,10H2,1H3
• InChI Key: IZTJPOCGGMBCCH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)OS(=O)(=O)F)N

Description

Methyl 2-amino-4-[(fluorosulfonyl)oxy]benzoate is a chemical compound with the molecular formula C8H8FNO4S. It is known for its unique structure, which includes a fluorosulfonyl group attached to a benzoate moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-amino-4-[(fluorosulfonyl)oxy]benzoate typically involves the reaction of methyl 2-amino-4-fluorobenzoate with a fluorosulfonylating agent. One common method includes the use of sulfuryl fluoride (SO2F2) as the fluorosulfonylating agent. The reaction is carried out under controlled conditions, often in the presence of a base such as triethylamine, to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of Methyl 2-amino-4-[(fluorosulfonyl)oxy]benzoate follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and optimized reaction conditions to ensure maximum yield and purity. The product is then purified using techniques such as recrystallization or chromatography to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

Methyl 2-amino-4-[(fluorosulfonyl)oxy]benzoate undergoes various chemical reactions, including:

Substitution Reactions: The fluorosulfonyl group can be substituted with other nucleophiles, leading to the formation of diverse derivatives.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, altering its oxidation state and functional groups.

Hydrolysis: The ester group in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alcohols. The reactions are typically carried out in polar solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation and Reduction Reactions: Reagents such as hydrogen peroxide (H2O2) for oxidation and sodium borohydride (NaBH4) for reduction are commonly used.

Hydrolysis: Acidic hydrolysis can be performed using hydrochloric acid (HCl), while basic hydrolysis can be achieved using sodium hydroxide (NaOH).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of fluorosulfonyl derivatives, while hydrolysis results in the formation of the corresponding carboxylic acid .

Scientific Research Applications

Methyl 2-amino-4-[(fluorosulfonyl)oxy]benzoate has found applications in several areas of scientific research:

Organic Synthesis: It serves as a versatile intermediate in the synthesis of complex organic molecules, particularly in the formation of sulfonyl fluorides.

Medicinal Chemistry: The compound is used in the development of potential drug candidates due to its unique functional groups that can interact with biological targets.

Materials Science: It is employed in the design and synthesis of novel materials with specific properties, such as fluorinated polymers and coatings.

Mechanism of Action

The mechanism of action of Methyl 2-amino-4-[(fluorosulfonyl)oxy]benzoate involves its interaction with specific molecular targets. The fluorosulfonyl group can form covalent bonds with nucleophilic sites in biological molecules, leading to the modification of proteins and enzymes. This interaction can affect various biochemical pathways, making the compound useful in studying enzyme inhibition and protein modification .

Comparison with Similar Compounds

Similar Compounds

Methyl 2-amino-4-fluorobenzoate: This compound lacks the fluorosulfonyl group but shares a similar benzoate structure.

Methyl 4-amino-2-fluorobenzoate: Another related compound with the amino and fluorine groups positioned differently on the benzoate ring.

Uniqueness

Methyl 2-amino-4-[(fluorosulfonyl)oxy]benzoate is unique due to the presence of the fluorosulfonyl group, which imparts distinct reactivity and properties. This group allows for specific interactions with nucleophiles, making the compound valuable in various chemical transformations and applications .